Cas no 536707-78-5 (2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 536707-78-5
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 6283015
• PubChem ID: 2156156
• Update Time: 2025-07-16

2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one
• EU-0089091
• F0580-0531
• 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• AKOS001578828
• 2-(butylthio)-3-(4-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
• 536707-78-5
• 2-butylsulfanyl-3-(4-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C21H21N3O2S/c1-3-4-13-27-21-23-18-16-7-5-6-8-17(16)22-19(18)20(25)24(21)14-9-11-15(26-2)12-10-14/h5-12,22H,3-4,13H2,1-2H3
• InChI Key： HREKJCQDXFUCRA-UHFFFAOYSA-N
• SMILES： S(CCCC)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 379.13544809g/mol
• Monoisotopic Mass: 379.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido5,4-bindol-4-one

Professional Introduction to Compound with CAS No. 536707-78-5 and Product Name: 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one

The compound with the CAS number 536707-78-5 and the product name 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one represents a significant advancement in the field of medicinal chemistry. This heterocyclic compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecular framework of this compound integrates a butylsulfanyl group and a 4-methoxyphenyl moiety, which are strategically positioned within a pyrimido[5,4-b]indol-4-one core. Such structural motifs are of particular interest in the development of novel therapeutic agents.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of pyrimido[5,4-b]indol-4-one scaffolds in medicinal chemistry. These structures exhibit a rich chemical diversity and biological activity, making them valuable candidates for further exploration. The presence of the butylsulfanyl group in this compound not only contributes to its overall molecular complexity but also influences its pharmacokinetic properties. This group is known to enhance solubility and metabolic stability, which are critical factors in drug development.

The 4-methoxyphenyl substituent adds another layer of functionality to the molecule. Methoxy groups are frequently incorporated into drug molecules due to their ability to modulate electronic properties and interactions with biological targets. In this context, the methoxy group in 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one may play a crucial role in determining the compound's binding affinity and selectivity towards specific biological receptors.

Current advancements in computational chemistry have enabled more precise modeling of molecular interactions. The integration of machine learning algorithms has further enhanced our ability to predict the biological activity of novel compounds. In the case of 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one, computational studies have suggested potential interactions with enzymes and receptors involved in various disease pathways. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological profile.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine derivatives have long been recognized for their role in cancer therapy due to their ability to interfere with key cellular processes. The specific arrangement of functional groups in 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one suggests that it may exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. Preliminary experimental data supports these hypotheses, indicating that this compound warrants further investigation as a candidate for anticancer therapy.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and metabolic syndromes. The structural features of 2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one suggest that it may modulate inflammatory pathways by interacting with cytokine receptors or other relevant targets. This potential has been explored through both in vitro assays and animal models, which have provided preliminary evidence of its anti-inflammatory activity.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The construction of the pyrimido[5,4-b]indol-4-one core required a series of well-planned reactions that showcased the versatility of current synthetic methodologies. Key steps included cyclization reactions that formed the heterocyclic framework, followed by functional group transformations that introduced the desired substituents. These synthetic strategies highlight the importance of interdisciplinary collaboration between chemists and biologists in developing novel therapeutic agents.

In conclusion,2-(butylsulfanyl)-3-(4-methoxyphenyl)-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 536707-78-5) is a structurally complex and biologically relevant compound that holds significant promise for future medical applications. Its unique combination of functional groups and preliminary pharmacological data make it an attractive candidate for further research in oncology and inflammation-related diseases. As our understanding of molecular interactions continues to evolve,this compound will serve as a valuable tool for discovering new therapeutic strategies.